molecular formula C7H14F2O2 B8288005 1,7-Heptanediol, 4,4-difluoro-

1,7-Heptanediol, 4,4-difluoro-

Cat. No.: B8288005
M. Wt: 168.18 g/mol
InChI Key: IBDFWEUPBOVOHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,7-Heptanediol, 4,4-difluoro- is a useful research compound. Its molecular formula is C7H14F2O2 and its molecular weight is 168.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,7-Heptanediol, 4,4-difluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,7-Heptanediol, 4,4-difluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H14F2O2

Molecular Weight

168.18 g/mol

IUPAC Name

4,4-difluoroheptane-1,7-diol

InChI

InChI=1S/C7H14F2O2/c8-7(9,3-1-5-10)4-2-6-11/h10-11H,1-6H2

InChI Key

IBDFWEUPBOVOHY-UHFFFAOYSA-N

Canonical SMILES

C(CC(CCCO)(F)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,4-difluoro-heptanedioic acid diethyl ester (1.3 g, 5.65 mmol) in diethyl ether (35 ml) at 0° C. under N2 was slowly added solid LAH (638 mg, 11.80 mmol). The resulting mixture was allowed to stir for 30 mins at room temperature and then heated to reflux for two hours. Upon cooling, water (0.5 ml) was added, followed by 15% NaOH (0.5 ml) and water (1.5 ml). The resulting mixture was stirred for another two hours at room temperature and then diluted with ethyl acetate (500 ml). The organic solution was dried over Na2SO4 without aqueous work-up. Evaporation of the solvent gave the title compound (646 g, 68%) as pure colorless oil.
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
Quantity
638 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
1.5 mL
Type
reactant
Reaction Step Five
Quantity
35 mL
Type
solvent
Reaction Step Six
Quantity
500 mL
Type
solvent
Reaction Step Seven
Yield
68%

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